Cas no 52046-73-8 (1,3-Propanedione, 1-(4-hydroxyphenyl)-3-(4-methoxyphenyl)-)

• Product Name: 1,3-Propanedione, 1-(4-hydroxyphenyl)-3-(4-methoxyphenyl)-
• CAS No: 52046-73-8
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 360795
• PubChem ID: 13285694
• Update Time: 2025-04-19

1,3-Propanedione, 1-(4-hydroxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-(4-hydroxyphenyl)-3-(4-methoxyphenyl)-
• 1-(4-hydroxyphenyl)-3-(4-methoxyphenyl)propane-1,3-dione
• DTXSID80534757
• SCHEMBL9449257
• 52046-73-8

• Inchi： 1S/C16H14O4/c1-20-14-8-4-12(5-9-14)16(19)10-15(18)11-2-6-13(17)7-3-11/h2-9,17H,10H2,1H3
• InChI Key： YLXQRDMFMGQYBM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(CC(C1C=CC(=CC=1)O)=O)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6